Cas no 20754-04-5 (3-Methyl-4-octanone)

• Product Name: 3-Methyl-4-octanone
• CAS No: 20754-04-5
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 287042
• PubChem ID: 4075149
• Update Time: 2025-06-10

3-Methyl-4-octanone Chemical and Physical Properties

Names and Identifiers

• 4-Octanone, 3-methyl-
• 3-METHYL-4-OCTANONE
• 3-methyloctan-4-one
• 3-Methyl-octan-4-on
• 3-methyl-octan-4-one
• 4-Octanone,3-methyl
• Butyl sec-butyl ketone
• Butyl-sek.-butyl-keton
• SCHEMBL106298
• AKOS013027198
• NXTOCVYXABBSGX-UHFFFAOYSA-N
• 20754-04-5
• 4-(PIPERAZIN-1-YLMETHYL)BENZOICACID
• DTXSID701315570
• FT-0638040
• 3-Methyl-4-octanone

• Inchi： 1S/C9H18O/c1-4-6-7-9(10)8(3)5-2/h8H,4-7H2,1-3H3
• InChI Key： NXTOCVYXABBSGX-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C(C)CC

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not available
• Density: 0.8290
• Melting Point: -18.52°C (estimate)
• Boiling Point: 173.85°C
• Flash Point: 57.6°C
• Refractive Index: 1.4200
• PSA: 17.07000
• LogP: 2.79180
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

3-Methyl-4-octanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methyl-4-octanone

Comprehensive Overview of 3-Methyl-4-octanone (CAS No. 20754-04-5): Properties, Applications, and Industry Insights

3-Methyl-4-octanone (CAS No. 20754-04-5) is a branched-chain ketone with significant relevance in industrial and research applications. This compound, also known as 3-Methyloctan-4-one, is characterized by its unique molecular structure, which contributes to its versatile chemical behavior. The growing interest in sustainable solvents and green chemistry has spotlighted compounds like 3-Methyl-4-octanone, as industries seek alternatives to traditional volatile organic compounds (VOCs).

The molecular formula of 3-Methyl-4-octanone is C9H18O, with a molecular weight of 142.24 g/mol. Its boiling point and solubility properties make it suitable for applications in flavor and fragrance formulations, where it imparts a fruity or woody aroma. Recent trends in the cosmetics industry highlight the demand for natural and synthetic aroma compounds, positioning 3-Methyl-4-octanone as a valuable ingredient in perfumes and personal care products.

In the pharmaceutical sector, 3-Methyl-4-octanone is explored as an intermediate in organic synthesis. Researchers are investigating its potential in drug delivery systems due to its moderate polarity and compatibility with lipid-based formulations. The rise of biodegradable materials has also led to studies on its role in polymer science, particularly in enhancing the flexibility of bio-based plastics.

From an environmental perspective, 3-Methyl-4-octanone aligns with the principles of circular economy, as it can be derived from renewable resources. Its low toxicity profile compared to conventional solvents makes it a candidate for eco-friendly industrial processes. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and structural integrity, ensuring compliance with regulatory standards like REACH and FDA guidelines.

The global market for specialty ketones, including 3-Methyl-4-octanone, is projected to grow steadily, driven by advancements in green chemistry and sustainable manufacturing. Companies are investing in catalytic processes to optimize its production, reducing energy consumption and waste generation. Frequently searched queries such as "3-Methyl-4-octanone suppliers" and "CAS 20754-04-5 applications" reflect its commercial importance.

In conclusion, 3-Methyl-4-octanone (CAS No. 20754-04-5) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications—from aroma compounds to pharmaceutical intermediates—underscore its value across industries. As research continues to uncover new uses, this compound is poised to play a pivotal role in the transition toward environmentally responsible chemical solutions.